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Compound of Interest

Compound Name: WAM2

Cat. No.: B1577313 Get Quote

This guide provides answers to common questions and solutions for issues related to input

data formats for WAM2layers experiments.

Frequently Asked Questions (FAQs)
Q1: What are the fundamental input data requirements for a WAM2layers experiment?

A1: WAM2layers is primarily designed to work with gridded atmospheric datasets, such as

reanalysis data (e.g., ERA5) or climate model output, in NetCDF format.[1][2] The

preprocessing step requires specific physical variables to compute the moisture fluxes and

balances.

The essential input variables required at the surface are:

Precipitation (P)

Evaporation (E)

Surface Pressure (p_s)

For the atmospheric column (on either model or pressure levels), the following are required:

Horizontal wind components (u and v)

Specific humidity (q)
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While not mandatory, providing the total column water (S_tc) is highly recommended as it helps

estimate and mitigate errors.[1][2] All input data must be on the same horizontal grid.

Q2: My experiment is failing with errors suggesting a "grid mismatch." What does this mean

and how can I fix it?

A2: A "grid mismatch" error typically means that the NetCDF files you are providing as input do

not share the same horizontal spatial grid. WAM2layers requires that all input variables (e.g.,

precipitation, wind components, humidity) are defined on identical latitude and longitude

coordinates for the preprocessing step to work correctly.

Common causes include:

Using variables from different datasets or model runs that have different resolutions.

Accidentally re-gridding only a subset of your input files.

Using inconsistent longitude conventions (e.g., 0 to 360 vs. -180 to 180).

To resolve this, you must standardize all input files to a single target grid. This process is often

called "regridding" or "remapping." See the protocol below for a detailed guide on how to

perform regridding using Climate Data Operators (CDO).

Q3: I'm receiving a Coordinate variable not found or similar error. What is the cause?

A3: This error indicates that WAM2layers cannot find the expected coordinate variables

(typically latitude, longitude, time) in your NetCDF file, or they are not in a recognizable format.

WAM2layers, like many climate data tools, expects input files to adhere to certain conventions

(such as the Climate and Forecast, CF, conventions).[3]

To troubleshoot this issue:

Inspect the File: Use a command-line tool like ncdump -h your_file.nc or a Python library like

xarray to inspect the header of your NetCDF file. Look for the names of the dimension and

coordinate variables.
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Check Names: Ensure the coordinate variables are named correctly (e.g., latitude, not lat;

longitude, not lon).

Check Attributes: Verify that the coordinate variables have the appropriate units and axis

attributes. For example, the time variable should have units like "hours since 1900-01-01"

and a calendar attribute.

Rename if Necessary: If the coordinate variables are incorrectly named, you can rename

them using tools like ncrename from the NetCDF Operators (NCO) toolkit. For example:

ncrename -v lat,latitude -v lon,longitude your_file.nc.

Q4: Can I use input data other than ERA5?

A4: Yes, while WAM2layers has been extensively used with ERA5, it is designed to be

adaptable to other gridded atmospheric datasets, including output from various climate models.

[4] However, doing so requires running the preprocessing step yourself.

To use a custom dataset, you will need to:

Ensure your data contains all the required variables listed in Q1.

Format your data into NetCDF files that follow standard conventions (see Q3).

Confirm that all your input files are on the exact same spatial grid (see Q2).

Be mindful of the model's limitations, especially regarding high latitudes. WAM2layers is not

recommended for use with global latitude-longitude grids that extend beyond approximately

75° N/S due to numerical issues caused by the convergence of meridians near the poles.[1]

Data Presentation
The following table summarizes the standard data format for ERA5 inputs, which serves as a

best-practice template for custom datasets.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1577313?utm_src=pdf-body
https://www.researchgate.net/publication/385952821_Atmospheric_moisture_tracking_with_WAM2layers_v3/fulltext/673d9cc288177c79e83b57b8/Atmospheric-moisture-tracking-with-WAM2layers-v3.pdf?origin=scientificContributions
https://www.benchchem.com/product/b1577313?utm_src=pdf-body
https://gmd.copernicus.org/articles/18/4335/2025/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1577313?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Data Type
Typical
Dimensions

Required
Variables

Notes

Atmospheric

Levels
NetCDF

(time, level,

latitude,

longitude)

u, v, q

Data can be on

model or

pressure levels.

[1]

Surface Data NetCDF
(time, latitude,

longitude)
P, E, p_s

Must be on the

same lat/lon grid

as the level data.

Coordinates float
(latitude),

(longitude)

latitude,

longitude

Typically a

regular latitude-

longitude grid.

Time double (time) time

Must include a

units attribute

(e.g., "hours

since YYYY-MM-

DD").

Experimental Protocols
Protocol: Resolving a Grid Mismatch Using CDO
This protocol provides a step-by-step method to unify the spatial grid of your input NetCDF files

using Climate Data Operators (CDO).

Objective: To remap multiple input files (file_A.nc, file_B.nc) to match the grid of a reference file

(reference_grid.nc).

Methodology:

Identify the Target Grid: Choose one of your input files to serve as the reference for the

target grid. Alternatively, you can define a target grid description file. For this example, we

will use reference_grid.nc.

Inspect the Grids (Optional but Recommended):
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Verify that the grids are indeed different. Use the griddes operator in CDO.

cdo griddes file_A.nc > grid_A.txt

cdo griddes reference_grid.nc > grid_ref.txt

Compare the contents of grid_A.txt and grid_ref.txt. You will likely see differences in the

xsize, ysize, xvals, or yvals.

Perform the Remapping:

Use a conservative remapping method (remapcon) for flux variables and a bilinear

interpolation (remapbil) for continuous variables like specific humidity. Conservative

remapping is generally preferred for variables that represent quantities over a grid cell

area (like precipitation) because it conserves the total amount of the quantity.

For a flux variable (e.g., precipitation in file_A.nc):

For a continuous variable (e.g., specific humidity in file_B.nc):

Verification:

Inspect the grid of the newly created file to ensure it matches the reference grid.

cdo griddes file_A_regridded.nc > grid_A_new.txt

Confirm that grid_A_new.txt is now identical to grid_ref.txt.

Repeat: Repeat the remapping step for all input files that do not match the target grid before

passing them to the WAM2layers preprocessing script.

Visualizations
Logical Workflow: Troubleshooting Input Data Errors
The following diagram illustrates a logical workflow for diagnosing and resolving common input

data format issues during the WAM2layers preprocessing stage.
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Start: Preprocessing Fails

1. Check Variable Presence
(u, v, q, P, E, ps)

All variables present?

2. Check Spatial Grid
Consistency

All files on same grid?

3. Check Coordinate Format
(names, units, calendar)

Coordinates follow CF conventions?

Yes

Action: Generate or
acquire missing variables.

No

Yes

Action: Remap all files
to a single target grid.

No

Action: Rename variables and
correct attributes (e.g., using ncrename).

No

Success: Re-run Preprocessing

Yes

Click to download full resolution via product page

A flowchart for diagnosing WAM2layers input data errors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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